5-ethyl-N-(4-methylthiazol-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: 5-ethyl-N-(4-methyl-1,3-thiazol-2-yl)-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C19H17N5O2S/c1-3-23-9-14(17(25)21-19-20-12(2)11-27-19)16-15(10-23)18(26)24(22-16)13-7-5-4-6-8-13/h4-11H,3H2,1-2H3,(H,20,21,25)
• InChI Key: GMCQCMYMIMPYLZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=NC(=CS4)C
• Molecular Formula: C19H17N5O2S
• Molecular Weight: 379.4 g/mol

Description

The compound “5-ethyl-N-(4-methylthiazol-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide” is a derivative of N-(5-acetyl-4-methylthiazol-2-yl) Arylamide. These derivatives are multi-target ligands and can be used as lead molecules for the synthesis of derivatives for their further evaluation at molecular targets for the treatment of specific diseases.

Synthesis Analysis

The synthesis of similar compounds starts from various 2-amino-N-aryl-4-methylthiazole-5-carboxamide. The reaction of 3-oxo-N-arylbutanamide with N-bromosuccinimide and cyclization with thiourea under reflux conditions yields derivatives of 2-amino-N-aryl-4-methylthiazole-5-carboxamide. Further reaction of thiazoles with ethyl 2-cyano-3,3-bis(methylthio)acrylate in DMF and K2CO3 as a base under room temperature gives new thiazole molecules.

Molecular Structure Analysis

The molecular structure of these compounds is confirmed by 1H NMR, 13C NMR, FTIR, and MS.

Chemical Reactions Analysis

The synthesized compounds were evaluated in vitro for their α-amylase inhibitory activity and displayed moderate to excellent inhibition. The docking outcomes of some molecules showed good cytotoxic activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various spectroscopic techniques such as NMR and FTIR. For example, the FTIR spectrum can provide information about the functional groups present in the compound.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Researchers have focused on the preparation of novel heterocyclic systems that involve the core structure similar to "5-ethyl-N-(4-methylthiazol-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide". These efforts aim at synthesizing compounds with potential biological activities by employing various reagents and reaction conditions to introduce different functional groups and heterocycles into the core structure. The synthesized compounds have been characterized and evaluated for their structural and chemical properties (Youssef et al., 2011; Rahmouni et al., 2016).

Biological Activity Assessments

A significant portion of the research has been dedicated to evaluating the biological activities of compounds related to "5-ethyl-N-(4-methylthiazol-2-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide". These activities include antibacterial, antifungal, anti-inflammatory, and anticancer properties. Through various in vitro and in vivo assays, researchers have identified compounds with promising biological activities, suggesting potential therapeutic applications (Jeankumar et al., 2013; Hassan et al., 2014).

Potential Therapeutic Agents

Research has not only focused on the synthesis and biological activity assessments but also on the potential therapeutic applications of these compounds. Studies include the investigation of their mechanism of action, selectivity, and efficacy against specific targets, such as enzymes, cellular receptors, and microbial strains. The goal is to develop novel therapeutic agents that can be used to treat various diseases, including infectious diseases, cancer, and inflammatory conditions (Reddy et al., 2014; Nohara et al., 1985).

Future Directions

The data revealed that most of the derivatives are multi-target ligands and can be used as lead molecules for the synthesis of derivatives for their further evaluation at molecular targets for the treatment of specific diseases. This suggests that future research could focus on exploring these derivatives for potential therapeutic applications.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found in many potent biologically active compounds . They have been associated with a wide range of biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives are known to interact with various targets to induce their biological effects . The mode of action can vary depending on the specific targets and the structure of the thiazole derivative.

Biochemical Pathways

Thiazole derivatives are known to affect a variety of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

Thiazole derivatives, in general, have diverse pharmacokinetic properties depending on their specific structures .

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, indicating that they can have various molecular and cellular effects .

Action Environment

Environmental factors can generally influence the action of any compound, including thiazole derivatives .